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Compound of Interest

Compound Name: Boc-pen(trt)-OH

Cat. No.: B558104 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of (R)-2-((tert-butoxycarbonyl)amino)-3-methyl-3-(tritylthio)butanoic acid, commonly

known as Boc-Pen(trt)-OH. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals in a laboratory setting.

Physicochemical and Hazard Information
A foundational understanding of the compound's properties is critical for safe handling.

Property Value

Synonyms

Boc-Pen(Trt)-OH, (R)-2-((tert-

butoxycarbonyl)amino)-3-methyl-3-

(tritylthio)butanoic acid

CAS Number 135592-13-1[1][2]

Molecular Formula C₂₉H₃₃NO₄S[1]

Molecular Weight 491.64 g/mol [1]

Appearance White to off-white powder

While specific GHS classifications for Boc-Pen(trt)-OH are not detailed in the provided search

results, related compounds with similar functional groups (Boc and Trityl) suggest that it should

be handled as a substance with potential for skin, eye, and respiratory irritation.[3]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Boc-Pen(trt)-OH.

PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Splash-proof,

conforming to EN166

or ANSI Z87.1

standards.[4][5]

Protects eyes from

airborne powder and

potential splashes of

solutions.

Hand Protection Nitrile Gloves

Disposable, chemical-

resistant, with a

thickness >0.11 mm.

[4]

Prevents skin contact.

Gloves should be

inspected before use

and disposed of

properly after

handling.[4]

Body Protection Laboratory Coat
Standard laboratory

coat.

Protects skin and

clothing from

contamination.[4]

Respiratory Protection
Dust Mask (N95 or

equivalent)

NIOSH-approved

respirator.[4][6]

Recommended when

handling the powder

to avoid inhalation of

dust particles,

especially if working

outside of a fume

hood.[4][6]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental compliance.

Experimental Workflow for Safe Handling
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The following diagram outlines the procedural steps for the safe handling of Boc-Pen(trt)-OH
in a laboratory setting.

Preparation

Handling

Post-Handling

1. Assess Hazards
Review SDS and relevant safety information.

2. Don PPE
Wear required personal protective equipment.

3. Prepare Workspace
Work in a well-ventilated area, preferably a chemical fume hood.

4. Weighing and Transfer
Handle as a solid to minimize dust. Use a spatula for transfers.

5. Dissolving
Add solvent to the solid slowly to prevent splashing.

6. Decontaminate
Clean work surfaces and equipment.

7. Doff PPE
Remove gloves and lab coat correctly.

8. Dispose of Waste
Place contaminated materials in a sealed, labeled container.

9. Wash Hands
Thoroughly wash hands with soap and water.
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Caption: A workflow diagram outlining the key steps for the safe handling of Boc-Pen(trt)-OH.

Detailed Experimental Protocol: General Coupling
Procedure
Boc-Pen(trt)-OH is an amino acid derivative used in peptide synthesis. The following is a

representative protocol for its incorporation into a peptide chain on a solid support.

Materials:

Boc-Pen(trt)-OH

Peptide-resin (with a free amino group)

Coupling reagent (e.g., HBTU, HATU)

Base (e.g., DIEA, 2,4,6-collidine)

Solvent (e.g., DMF, DCM)

Reaction vessel

Procedure:

Resin Swelling: Swell the peptide-resin in a suitable solvent like DMF or DCM for 15-30

minutes in a reaction vessel.

Amino Acid Activation: In a separate vial, dissolve Boc-Pen(trt)-OH (typically 2-4 equivalents

relative to the resin loading) and a coupling reagent (e.g., HBTU, slightly less than 1

equivalent to the amino acid) in a minimal amount of DMF.

Base Addition: Add a base such as DIEA (2-3 equivalents) to the amino acid solution to

begin the activation process.

Coupling Reaction: Immediately add the activated amino acid solution to the swollen resin.
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Agitation: Agitate the mixture at room temperature for 1-2 hours, or until the reaction is

complete.

Monitoring: Monitor the reaction for completion using a qualitative test such as the Kaiser

test. A negative result (yellow beads) indicates a complete coupling.

Washing: Once the coupling is complete, drain the reaction solution and wash the resin

thoroughly with DMF, followed by DCM, to remove any unreacted reagents and byproducts.

The resin is now ready for the next deprotection and coupling cycle.

Disposal Plan
Proper disposal of Boc-Pen(trt)-OH and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Place all solid Boc-Pen(trt)-OH waste, including any contaminated materials

like weighing paper, gloves, and absorbent pads, into a designated and clearly labeled

hazardous waste container.[7] The container should be suitable for solid chemical waste and

have a secure lid to prevent the release of dust.[7]

Liquid Waste: Solutions containing Boc-Pen(trt)-OH should be collected in a separate,

labeled container for liquid hazardous waste. Do not pour chemical waste down the drain.[1]

[8]

Container Labeling: Clearly label all waste containers with "Hazardous Waste," the full

chemical name "Boc-Pen(trt)-OH," and any other identifiers required by your institution's

Environmental Health and Safety (EHS) department.[7]

Final Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's EHS-

approved waste management vendor.[7] Follow all local, state, and federal regulations for

the disposal of hazardous chemical waste.[8]

Emergency Procedures
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In case of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[1]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

doctor.[1][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Accidental Release

For small spills, carefully transfer the material

into a designated waste container. For larger

spills, wear appropriate PPE, contain the spill,

and collect the material for disposal. Avoid

generating dust.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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